Cas no 2138529-10-7 (4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one)

• Product Name: 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one
• CAS No: 2138529-10-7
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 6577157
• PubChem ID: 165490639
• Update Time: 2025-06-15

4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138529-10-7
• EN300-1156473
• 4-(2-methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one
• 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one

• Inchi： 1S/C14H22O/c1-5-7-11-10-12(15)8-9-13(11)14(3,4)6-2/h1,11,13H,6-10H2,2-4H3
• InChI Key： GPXSWLMOMHTYIB-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(CC#C)C1)C(C)(C)CC

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one

Comprehensive Overview of 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one (CAS No. 2138529-10-7)

The compound 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one (CAS No. 2138529-10-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a cyclohexanone core substituted with a 2-methylbutan-2-yl group at the 4-position and a prop-2-yn-1-yl (propargyl) group at the 3-position. This combination of functional groups makes it a subject of interest in synthetic chemistry, fragrance development, and material science applications.

In recent years, the demand for novel cyclohexanone derivatives has surged due to their versatility in industrial and research settings. The propargyl group in this compound is particularly noteworthy, as it is often associated with click chemistry reactions, a trending topic in modern organic synthesis. Researchers are exploring its potential in polymer crosslinking, pharmaceutical intermediates, and even as a precursor for bioactive molecules. The 2-methylbutan-2-yl substituent adds steric bulk, which can influence the compound's reactivity and physical properties, making it a candidate for tailored applications.

From an analytical perspective, 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic peaks for the cyclohexanone carbonyl and the propargyl protons, while mass spectrometry can confirm its molecular weight. These features are critical for quality control in commercial production, especially for buyers seeking high-purity specialty chemicals.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of CAS No. 2138529-10-7 is advised to avoid unnecessary exposure. Its stability under various conditions (e.g., temperature, humidity) is a common query among industrial users, underscoring the need for detailed technical datasheets. Regulatory compliance, such as REACH registration, further ensures its safe use in global markets.

The synthesis of 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one typically involves multi-step organic reactions, including alkylation and functional group transformations. Optimizing yield and scalability remains a focus for manufacturers, as evidenced by patent literature and academic publications. This aligns with the broader industry trend toward sustainable chemical processes, where atom economy and green solvents are prioritized.

In fragrance applications, the compound's ketone backbone and branched alkyl group may contribute to unique olfactory profiles. Perfumers value such structurally complex ingredients for their ability to impart longevity and nuance to scents. Concurrently, material scientists investigate its potential in photoinitiators or monomers for advanced polymers, reflecting cross-disciplinary interest.

Market-wise, CAS No. 2138529-10-7 caters to niche sectors, with suppliers emphasizing batch-to-batch consistency. Pricing trends often correlate with raw material availability, such as propargyl bromide or methylbutanol derivatives. Procurement specialists frequently search for alternatives or custom synthesis options, highlighting the compound's tailored utility.

Future research may explore 4-(2-Methylbutan-2-yl)-3-(prop-2-yn-1-yl)cyclohexan-1-one's role in catalysis or as a ligand in metal-organic frameworks (MOFs). Its structural motifs resonate with innovations in supramolecular chemistry, a hot topic in materials science. As analytical techniques advance, deeper insights into its conformational dynamics and intermolecular interactions will likely emerge.